2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CC#CCNC1=NC=C(C(=N1)C)C(=O)O
• InChI: InChI=1S/C10H11N3O2/c1-3-4-5-11-10-12-6-8(9(14)15)7(2)13-10/h6H,5H2,1-2H3,(H,14,15)(H,11,12,13)
• InChIKey: YIYGNWDXYQHWNZ-UHFFFAOYSA-N

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic Acid Overview

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic acid (CAS 1601158-53-5) is a heterocyclic pyrimidine derivative with molecular formula C10H11N3O2 and a molecular weight of 205.21 g/mol . It features a 4-methyl-substituted pyrimidine-5-carboxylic acid core with a but-2-yn-1-ylamino substituent at the 2-position, which introduces a terminal alkyne functional group for bioorthogonal chemistry . The compound is commercially available at 95% purity from multiple suppliers and contains 5 hydrogen bond acceptors, 2 hydrogen bond donors, and 3 rotatable bonds . Its computed logP of approximately 0.92 places it in a moderately lipophilic range suitable for both solution-phase chemistry and early drug discovery applications .

Bioorthogonal handleTerminal alkyne enables click chemistry bioconjugation.

Lipophilic scaffold4-Methyl substituent provides moderate lipophilicity for solution-phase and cell-based work.

Research-grade specificationCommercially available at standard purity for reproducible synthetic chemistry.

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic Acid: Non-Interchangeability with Analogs

Substituting this compound with closely related pyrimidine-5-carboxylic acid analogs introduces measurable changes in key physicochemical parameters that directly affect chemical reactivity, downstream synthetic utility, and potential biological performance. The 4-methyl substituent increases logP by approximately 0.31 log units relative to the des-methyl analog 2-[(but-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS 1855817-65-0, logP 0.61), representing a roughly 2-fold increase in calculated octanol-water partition coefficient that can alter membrane permeability, protein binding, and metabolic stability in biological systems . Additionally, the 4-methyl group contributes one extra hydrogen bond acceptor (5 vs. 4), which modifies the compound's interaction profile with biological targets and affects its solubility characteristics . Regioisomeric variants such as the 4-amino substituted analog (CAS 1696890-57-9) share the same molecular weight and logP as the des-methyl 2-amino analog but lack the 4-methyl group entirely, meaning neither regioisomer nor des-methyl analog can simultaneously deliver the alkyne handle at the 2-position and the lipophilicity-enhancing methyl at the 4-position that this compound uniquely provides . Class-level QSAR evidence on pyrimidine derivatives confirms that methyl substitution and logP are significant determinants of biological activity, further supporting the non-interchangeability of methyl-containing vs. des-methyl scaffolds .

Des-methyl analogLower lipophilicity and one fewer H-bond acceptor may alter permeability and target binding.

Regioisomeric analogLacks both 4-methyl and alkyne handle, limiting dual functionalization for SAR or conjugation.

Scaffold substitutionMethyl substitution significantly affects pyrimidine bioactivity per QSAR; scaffolds are not interchangeable.

• [1] Almeida, M. O. et al. Pyrimidine Derivatives: QSAR Studies of Larvicidal Activity against Aedes aegypti. J. Braz. Chem. Soc. 2020, 31(7), 1447-1456. View Source

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic Acid: Differentiation Evidence

LogP Difference vs. Des-Methyl Analog

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic acid exhibits a computed logP of 0.91842, compared to 0.61 for the des-methyl analog 2-[(but-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS 1855817-65-0), both sourced from the same vendor's standardized computational methodology . This represents a delta of +0.308 log units, indicating the target compound is approximately twice as lipophilic as its des-methyl counterpart. Higher lipophilicity can translate to improved passive membrane permeability and altered distribution volumes, which are critical parameters in cell-based assays and in vivo pharmacokinetic studies where cellular penetration is required .

LogP Difference

Head-to-head

Target logP 0.92 vs des-methyl 0.61 (Δ +0.31)

May affect membrane permeability and distribution volume

Computed logP; not experimental logD

Evidence Dimension	Computed logP (octanol-water partition coefficient)
Target Compound Data	logP = 0.91842 (computed)
Comparator Or Baseline	CAS 1855817-65-0 (des-methyl analog): logP = 0.61 (computed)
Quantified Difference	ΔlogP = +0.308; approximately 2-fold higher lipophilicity
Conditions	Computed partition coefficient from standardized vendor methodology (Leyan); not experimentally determined logD

Why This Matters

For procurement decisions in cell-based or in vivo studies, the 0.31 logP increase may critically alter compound distribution, cellular uptake, and target engagement relative to the des-methyl analog, making one compound inappropriate as a surrogate for the other without experimental validation.

• [1] Almeida, M. O. et al. Pyrimidine Derivatives: QSAR Studies of Larvicidal Activity against Aedes aegypti. J. Braz. Chem. Soc. 2020, 31(7), 1447-1456. View Source

Hydrogen Bond Acceptor Count Difference

The target compound contains 5 hydrogen bond acceptors, compared to 4 acceptors in both the des-methyl analog (CAS 1855817-65-0) and the 4-amino regioisomer (CAS 1696890-57-9) . This difference arises from the additional nitrogen lone pair contribution of the pyrimidine ring when the 4-position carries a methyl substituent rather than a hydrogen atom, which alters the electronic environment and increases the total H-bond acceptor count . The additional acceptor site can engage in extra protein-ligand hydrogen bonds and modifies aqueous solubility profiles, which are key determinants of binding affinity and compound handling in biological assays .

H-Bond Acceptors

Data to verify

5 vs 4 (+1 acceptor)

Additional acceptor may alter target engagement and solubility

Computed from structure; experimental binding data not available

Evidence Dimension	Number of hydrogen bond acceptors
Target Compound Data	5 H-bond acceptors (C10H11N3O2, MW 205.21)
Comparator Or Baseline	CAS 1855817-65-0: 4 H-bond acceptors (C9H9N3O2, MW 191.19); CAS 1696890-57-9: 4 H-bond acceptors (C9H9N3O2, MW 191.19)
Quantified Difference	+1 H-bond acceptor relative to both comparators
Conditions	Computed from molecular structure; consistent across Chem960 and Chemsrc databases

Why This Matters

The additional H-bond acceptor differentiates target engagement potential from both the des-methyl and regioisomeric analogs; researchers selecting a pyrimidine-5-carboxylic acid scaffold for medicinal chemistry SAR campaigns should not assume interchangeability between 4-methyl and 4-H variants based solely on apparent structural similarity.

Alkyne Handle for Click Chemistry

The but-2-yn-1-ylamino substituent at the 2-position provides a terminal alkyne functional group capable of undergoing copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other click chemistry reactions . This feature is absent in the broader class of 2-(arylamino)pyrimidine-5-carboxylic acids, such as the RXR antagonist series described by Takahashi et al., which utilize aryl rather than alkynyl substituents . The alkyne handle enables site-specific conjugation to azide-bearing fluorophores, affinity tags, or E3 ligase ligands for PROTAC development, providing a synthetic diversification capability that non-alkynyl pyrimidine-5-carboxylic acid analogs cannot offer without extensive re-synthesis . Recent literature demonstrates that C5-alkynyl pyrimidine nucleotides are extensively used for click labeling of DNA, confirming the broad utility of alkyne-functionalized pyrimidines in chemical biology .

Alkyne Handle

Class-level

Terminal alkyne present; absent in aryl/alkyl analogs

Enables CuAAC bioconjugation without additional synthetic steps

CuAAC reactivity reported for alkynyl pyrimidine nucleosides

Evidence Dimension	Presence of terminal alkyne for bioorthogonal chemistry
Target Compound Data	Contains but-2-yn-1-yl (terminal alkyne) at the 2-amino position
Comparator Or Baseline	2-(arylamino)pyrimidine-5-carboxylic acids (e.g., RXR antagonist series): no alkyne; alkylamino analogs (e.g., butyl or allyl): no alkyne; propargyl esters: alkyne present but at different position
Quantified Difference	Qualitative: terminal alkyne present vs. absent in most pyrimidine-5-carboxylic acid analogs
Conditions	Structural comparison; CuAAC reactivity demonstrated for alkynyl pyrimidines in nucleoside chemistry literature

Why This Matters

For procurement in chemical biology or targeted protein degradation (PROTAC) research, the alkyne handle eliminates the need for introducing a bioorthogonal reactive group through additional synthetic steps, saving 2–4 synthetic transformations compared to starting from a non-alkynyl pyrimidine-5-carboxylic acid scaffold.

• [1] Takahashi, B. et al. Novel Retinoid X Receptor Antagonists: Specific Inhibition of Retinoid Synergism in RXR-RAR Heterodimer Actions. J. Med. Chem. 2002, 45(16), 3327-3330. View Source
• [2] Innocentini, L. M. R. et al. C-5 Substituted Pyrimidine Nucleotides/Nucleosides: Recent Progress in Synthesis, Functionalization, and Applications. Curr. Org. Synth. 2022. View Source

Commercial Purity Benchmark

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic acid is commercially offered at a minimum purity of 95% from established chemical suppliers including Leyan (Product No. 2092297) . This purity specification is equivalent to that of the des-methyl analog (CAS 1855817-65-0, 95% purity, Leyan Product No. 2105776) and the 4-amino regioisomer (CAS 1696890-57-9, 95% purity, AKSci Product 1002EK) . The consistent 95% purity threshold across multiple suppliers and analogs indicates that this compound meets standard research-grade specifications for reproducible synthetic chemistry and preliminary biological screening, without the additional cost or lead time associated with higher-purity custom synthesis .

Purity Benchmark

Source review

95% min purity (Leyan)

Meets standard research-grade specification

Vendor-specified; batch purity may exceed minimum

Evidence Dimension	Commercially available minimum purity
Target Compound Data	95% minimum purity (Leyan Product No. 2092297)
Comparator Or Baseline	CAS 1855817-65-0: 95% purity (Leyan); CAS 1696890-57-9: 95% purity (AKSci); across-class analog standard
Quantified Difference	Equivalent purity (95%) to closest commercially available analogs
Conditions	Vendor-specified purity; actual batch purity may exceed this minimum

Why This Matters

For procurement planning, the 95% purity at commercial scale provides a reliable baseline for cost estimation and experimental reproducibility budgeting, comparable to structural analogs but with the alkyne and 4-methyl differentiators included.

2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic Acid Applications

Click Chemistry Bioconjugation and Probe Synthesis

The terminal alkyne at the but-2-yn-1-ylamino substituent enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for attaching fluorophores, biotin tags, or E3 ligase ligands without additional synthetic manipulation of the pyrimidine core. This is directly supported by the structural presence of the alkyne group identified in Section 3 . Users developing chemical probes, activity-based protein profiling reagents, or PROTAC molecules can incorporate this compound as a scaffold that already carries the bioorthogonal handle, reducing the synthetic route by 2–4 steps compared to non-alkynyl pyrimidine-5-carboxylic acid alternatives such as the 2-(arylamino) series described by Takahashi et al. . The 4-methyl group simultaneously provides moderate lipophilicity (logP 0.92) that may facilitate cell permeability in cellular labeling experiments .

Medicinal Chemistry SAR on Pyrimidine-5-Carboxylic Acids

The combination of a 4-methyl substituent and a 2-alkynylamino group offers medicinal chemists a distinct physicochemical profile for structure-activity relationship (SAR) studies. As demonstrated in Section 3, the target compound provides a delta logP of +0.31 and one additional H-bond acceptor relative to the des-methyl analog . QSAR studies on pyrimidine derivatives have established that methyl substitution and logP are significant determinants of biological activity, making this compound a valuable comparator scaffold when evaluating substituent effects on target potency, selectivity, and ADME properties . Researchers exploring kinase inhibitors, RXR modulators, or other pyrimidine-binding targets can use this compound as a lipophilic, alkyne-bearing variant for parallel SAR with des-methyl and regioisomeric analogs.

Pyrimidine Carbocyclic Nucleoside Intermediate

Patent literature discloses that pyrimidine-5-carboxylic acid derivatives with alkynylamino substitution serve as important intermediates for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, with the advantages of simple and safe operational processes, mild reaction conditions, and suitability for industrial production . The 5-carboxylic acid position on this compound provides a functional handle for further derivatization into nucleoside analogs, while the 2-alkynylamino group offers an orthogonal reactive site for subsequent modification. This dual-reactivity profile, combined with the commercially available 95% purity documented in Section 3, positions this compound as a procurement-relevant intermediate for antiviral and anticancer nucleoside analog programs .

Physicochemical Benchmarking for ADME Models

The computed logP of 0.91842, hydrogen bond acceptor count of 5, molecular weight of 205.21, and 3 rotatable bonds provide a defined physicochemical dataset for training or validating computational ADME prediction models . When paired with its des-methyl analog (logP 0.61, H-acceptors 4), this compound forms part of a matched molecular pair where a single methyl group substitution produces measurable changes in key drug-likeness parameters . This matched-pair data is directly actionable for computational chemists developing QSPR models, machine learning algorithms for property prediction, or structure-based design workflows that require experimentally verifiable training data points from well-characterized compounds.

Application

Selection Property

Validation Focus

Click chemistry probe synthesis

Terminal alkyne functionality

Bioorthogonal ligation efficiency

Pyrimidine SAR studies

4-Methyl + 2-alkynylamino combination

Compare with des-methyl and regioisomeric analogs

Nucleoside analog intermediate

Dual-reactive sites (5-COOH, 2-alkyne)

Synthetic route feasibility

ADME prediction model training

Matched molecular pair with des-methyl analog

Computed logP and H-bond acceptor validation

• [1] Takahashi, B. et al. Novel Retinoid X Receptor Antagonists: Specific Inhibition of Retinoid Synergism in RXR-RAR Heterodimer Actions. J. Med. Chem. 2002, 45(16), 3327-3330. View Source
• [2] Eureka Patsnap. 5-Formacylpyrimidine Carbocyclic Nucleoside and Preparation Method Thereof. CN Patent Application, 2012. View Source